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Compound of Interest

Compound Name:
Methyl 2-(bromomethyl)-5-

fluorobenzoate

Cat. No.: B144643 Get Quote

CAS Number: 138786-65-9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 2-(bromomethyl)-5-
fluorobenzoate, a key intermediate in pharmaceutical synthesis. The document details its

chemical and physical properties, safety information, a representative synthesis protocol, and

its significant application in the development of therapeutic agents.

Chemical and Physical Properties
Methyl 2-(bromomethyl)-5-fluorobenzoate is a halogenated aromatic ester. The presence of

the bromomethyl group makes it a reactive building block in organic synthesis, particularly for

the alkylation of various nucleophiles. The fluorine atom can enhance the metabolic stability

and binding affinity of derivative compounds in drug discovery applications.
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Property Value Source(s)

CAS Number 138786-65-9
[ChemScene, Cenmed,

ChemicalBook]

Molecular Formula C₉H₈BrFO₂ [ChemScene]

Molecular Weight 247.06 g/mol [ChemScene]

Boiling Point (Predicted) 306.1 ± 37.0 °C at 760 mmHg [ChemicalBook]

Density (Predicted) 1.534 ± 0.06 g/cm³ [ChemicalBook]

Refractive Index (Predicted) 1.542 [MOLBASE]

Flash Point (Predicted) 138.9 °C [MOLBASE]

SMILES
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Br
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Safety and Handling
Methyl 2-(bromomethyl)-5-fluorobenzoate is classified as a hazardous substance.

Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat, should be worn when handling this compound. Work should be conducted in a well-

ventilated fume hood.

GHS Pictograms:

Storage: Store in a cool, dry, and well-ventilated area under an inert atmosphere (nitrogen or

argon) at 2-8°C. [ChemicalBook]

Experimental Protocols
Synthesis of Methyl 2-(bromomethyl)-5-fluorobenzoate
A common method for the synthesis of Methyl 2-(bromomethyl)-5-fluorobenzoate involves

the radical bromination of the corresponding methyl-substituted precursor, Methyl 5-fluoro-2-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b144643?utm_src=pdf-body
https://www.benchchem.com/product/b144643?utm_src=pdf-body
https://www.benchchem.com/product/b144643?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


methylbenzoate.

Reaction Scheme:

Methyl 5-fluoro-2-methylbenzoate Methyl 2-(bromomethyl)-5-fluorobenzoate

NBS, AIBN
CCl4, Reflux

Methyl 2-(bromomethyl)-5-fluorobenzoate Isoindolinone Core

Primary Amine (R-NH2)
Base, Solvent
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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